![molecular formula Cr2(SO4)3<br>Cr2O12S3 B167760 Chromium sulfate CAS No. 10101-53-8](/img/structure/B167760.png)
Chromium sulfate
Overview
Description
Chromium (III) sulfate usually refers to the inorganic compounds with the formula Cr2(SO4)3.x(H2O), where x can range from 0 to 18 . These salts are usually either violet or green solids that are soluble in water . It is commonly used in tanning leather .
Synthesis Analysis
Basic chromium sulfate is produced from chromate salts by reduction with sulfur dioxide . The reduction could formally be written: Na2Cr2O7 + 3 SO2 + H2O → Cr2(SO4)3 + 2 NaOH .
Molecular Structure Analysis
The molecular formula of Chromium (III) sulfate is Cr2(SO4)3 . The average mass is 392.180 Da and the monoisotopic mass is 391.736206 Da .
Chemical Reactions Analysis
Chromium (III) sulfate is produced from chromate salts by reduction with sulfur dioxide . The reduction could formally be written: Na2Cr2O7 + 3 SO2 + H2O → Cr2(SO4)3 + 2 NaOH .
Physical And Chemical Properties Analysis
Chromium (III) sulfate is a violet solid that readily dissolves in water to give the metal aquo complex . The chemical formula is Cr2(SO4)3 . The average mass is 392.180 Da and the monoisotopic mass is 391.736206 Da .
Scientific Research Applications
1. Bioremediation using Sulfate-Reducing Bacteria
Chromium sulfate plays a significant role in bioremediation. Sulfate-reducing bacteria (SRB) can be used to remove hazardous waste containing chromium from aquatic environments. For instance, a study identified a strain of sulfate-reducing bacteria (Desulfovibrio aerotolerans) that demonstrated chromium precipitation activity, highlighting its potential in bioremediation processes (Retnaningrum, Yulianti, & Wilopo, 2019).
2. Leather Processing
Chromium(III) sulfate is extensively used in leather processing for stabilizing collagen molecules in hides and skins. Research has shown that chromium enables the achievement of maximum molecular stability in collagen at specific concentrations, which could help minimize environmental pollution and health concerns associated with excessive use of chromium in this industry (Zhang et al., 2018).
3. Chromium Resistance in Microorganisms
Studies on bacterial resistance to chromium compounds, including chromium sulfate, have provided insights into various bacterial mechanisms for coping with chromium toxicity. These mechanisms include chromate ion efflux and reduction of Cr(VI) to Cr(III), which are significant for understanding chromium dynamics in environmental and industrial contexts (Ramírez-Díaz et al., 2008).
4. Analyzing Reduced Inorganic Sulfur
Chromium reduction techniques have been applied to analyze reduced inorganic sulfur in sediments and shales. This method has shown high specificity and precision, making it suitable for studying environmental samples and geological formations (Canfield et al., 1986).
5. Chromium Toxicity in Plants
Research on chromium toxicity in plants indicates that chromium, including chromium sulfate, poses serious environmental and biological hazards. Chromium can alter plant growth, physiological processes, and metabolic functions, emphasizing the need for effective chromium management in agricultural and environmental settings (Shanker et al., 2005).
6. Treatment of Chromium-containing Wastewater
The application of sulfate-reducing bacteria (SRB) in treating chromium-containing wastewater is a notable research area. SRB's resistance to heavy metals and low pH conditions makes them effective in bioremediation, offering insights into sustainable waste management practices (Wen-hui, 2012).
7. Electrochemical Studies
Studies on the transpassive dissolution of chromium in acidic sulfate solutions have provided valuable insights into the electrochemical behaviors of chromium. Understanding these mechanisms is crucial for various industrial applications, including metal finishing and corrosion prevention (Bojinov et al., 1998).
Safety And Hazards
Future Directions
Several studies were conducted to improve the efficiency of the microbial mechanism for removing Chromium . Among these studies, genetic engineering, using microbial consortium, using nano-material, and designing higher efficiency bioreactors showed promising results in detoxifying Chromium from the environment .
properties
IUPAC Name |
chromium(3+);trisulfate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Cr.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRWVQDDAKZFPFI-UHFFFAOYSA-H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Cr+3].[Cr+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cr2(SO4)3, Cr2O12S3 | |
Record name | CHROMIC SULFATE | |
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Record name | chromium(III) sulfate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Chromium(III)_sulfate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
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Record name | Chromium(III) sulfate | |
Source | ChemIDplus | |
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Record name | Chromosulfuric acid | |
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DSSTOX Substance ID |
DTXSID20890642 | |
Record name | Chromium sulfate (Cr2(SO4)3) | |
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Molecular Weight |
392.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Chromic sulfate is a dark green to violet crystalline material. Used in paints and inks, ceramics, and in textile dyeing. It is noncombustible. The primary hazard of this material is the potential for environmental damage if released. Immediate steps should be taken to limit its spread to the environment., Dark-green to violet crystals; [CAMEO] Violet, red, peach solid; Insoluble in water; [ACGIH] | |
Record name | CHROMIC SULFATE | |
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Record name | Chromium(III) sulfate | |
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Boiling Point |
Loses water of hydration at 212.0 °F; Cr2(SO4)3 x 18 H2O loses 12 H2O; Cr2(SO4)3 x 15 H2O loses 10 H2O (USCG, 1999) | |
Record name | CHROMIC SULFATE | |
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Solubility |
Practically insoluble in water, Insoluble in water but dissolves to form complexes when reducing agents are added., Practically insoluble in acids, Soluble in alcohol | |
Record name | CHROMIUM (III) SULFATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2543 | |
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Density |
3.012 at 68 °F for anhydrous salt; Hydrated: 1.867 at 17 °C for salt with 15 H2O; 1.7 at 22 °C for salt with 18 H2O (USCG, 1999), 3.012 | |
Record name | CHROMIC SULFATE | |
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URL | https://cameochemicals.noaa.gov/chemical/2944 | |
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Record name | CHROMIUM (III) SULFATE | |
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Product Name |
Chromium sulfate | |
Color/Form |
Peach-colored solid, Red powder, Violet or red powder | |
CAS RN |
10101-53-8, 14489-25-9 | |
Record name | CHROMIC SULFATE | |
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Record name | Chromium(III) sulfate | |
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Record name | Chromosulfuric acid | |
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Record name | Chromium sulfate (Cr2(SO4)3) | |
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Record name | CHROMIC SULFATE | |
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Record name | CHROMIUM (III) SULFATE | |
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Melting Point |
212 °F (USCG, 1999), Decomposes >700 °C | |
Record name | CHROMIC SULFATE | |
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Record name | CHROMIUM (III) SULFATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2543 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Citations
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